Cas no 63716-75-6 (3-phenyloctahydro-2H-quinolizine hydrochloride (1:1))

• Product Name: 3-phenyloctahydro-2H-quinolizine hydrochloride (1:1)
• CAS No: 63716-75-6
• MF: C₁₅H₂₂ClN
• MW: 251.79488325119
• CID: 1667518
• PubChem ID: 113774
• Update Time: 2025-04-21

3-phenyloctahydro-2H-quinolizine hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-phenyloctahydro-2H-quinolizine hydrochloride (1:1)
• 2H-Quinolizine, octahydro-3-phenyl-, hydrochlroide
• 3-Phenylquinolizidine hydrochloride
• SR-01000473474
• SR-01000473474-1
• 3-Phenyloctahydro-2H-quinolizine--hydrogen chloride (1/1)
• DTXSID10980107
• 63716-75-6

• Inchi： 1S/C15H21N.ClH/c1-2-6-13(7-3-1)14-9-10-15-8-4-5-11-16(15)12-14;/h1-3,6-7,14-15H,4-5,8-12H2;1H
• InChI Key： HWCWLOMWKWGDCW-UHFFFAOYSA-N
• SMILES： Cl.N12CCCCC1CCC(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 251.14426
• Monoisotopic Mass: 251.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 322.7°C at 760 mmHg
• Flash Point: 135.5°C
• PSA: 3.24